Cas no 2097868-75-0 (2-(4-bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-(4-bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one
• CAS No: 2097868-75-0
• MF: C₁₆H₁₉BrN₄O₂
• MW: 379.251662492752
• CID: 5467925
• Update Time: 2025-10-29

2-(4-bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one
• 2-(4-bromophenyl)-1-[3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]ethanone

• Inchi： 1S/C16H19BrN4O2/c1-23-11-14-9-21(19-18-14)15-6-7-20(10-15)16(22)8-12-2-4-13(17)5-3-12/h2-5,9,15H,6-8,10-11H2,1H3
• InChI Key： LJAVBCLVDYFCBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CCC(C1)N1C=C(COC)N=N1)=O

Computed Properties

• Exact Mass: 378.06914 g/mol
• Monoisotopic Mass: 378.06914 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 379.25
• XLogP3: 1.3
• Topological Polar Surface Area: 60.2

Additional information on 2-(4-bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one

2-(4-Bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one: A Comprehensive Overview

The compound CAS No 2097868-75-0, also known as 2-(4-bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structural characteristics, synthetic methodologies, biological applications, and the latest advancements in its research.

The molecular structure of 2-(4-bromophenyl)-1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}ethan-1-one is a testament to the intricate design of modern organic compounds. The molecule comprises a pyrrolidine ring substituted with a triazole moiety and a bromophenyl group. The presence of the triazole ring introduces unique electronic properties, making the compound highly versatile in terms of reactivity and functionality. Recent studies have highlighted the importance of such heterocyclic structures in drug design and materials science.

One of the most notable aspects of this compound is its synthetic pathway. Researchers have developed innovative methods to synthesize CAS No 2097868-75, leveraging advanced catalytic systems and modular synthesis techniques. These methods not only enhance the efficiency of production but also pave the way for further structural modifications. For instance, recent advancements in click chemistry have enabled the seamless incorporation of the triazole group into the molecule, significantly improving its stability and bioavailability.

In terms of biological applications, 2-(4-bromophenyl)-... has shown remarkable promise in pharmacological studies. Preclinical trials have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases and cancer. The bromophenyl group plays a critical role in modulating these interactions, while the triazole moiety enhances the compound's ability to penetrate cellular membranes. These findings underscore the importance of this compound as a lead candidate for drug development.

Moreover, recent research has explored the use of this compound in materials science. Its unique electronic properties make it an ideal candidate for applications in organic electronics and optoelectronics. Studies have shown that incorporating this compound into polymer blends can significantly improve their conductivity and mechanical stability. This dual functionality—simultaneously serving as a drug candidate and a material precursor—highlights its versatility across multiple disciplines.

The latest advancements in computational chemistry have further enriched our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction dynamics with biological targets. These insights are invaluable for optimizing its therapeutic potential while minimizing adverse effects.

In conclusion, CAS No 2097868, or 2-(4-bromophenyl)-..., represents a cutting-edge example of modern chemical innovation. Its unique structure, versatile applications, and promising biological profile make it a focal point for ongoing research efforts. As we continue to unlock its full potential through interdisciplinary collaboration and advanced methodologies, this compound stands at the forefront of scientific discovery.